Cas no 787-27-9 (2-(4-Chlorophenyl)-3-phenylpropanoic acid)

• Product Name: 2-(4-Chlorophenyl)-3-phenylpropanoic acid
• CAS No: 787-27-9
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD00134660
• CID: 984355
• Update Time: 2025-06-08

2-(4-Chlorophenyl)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-phenylpropanoic acid
• NSC11300
• NSC82231
• 2-(4-chlorophenyl)-3-phenylpropanoicacid
• 2-(4-Chloro-phenyl)-3-phenyl-propionic acid
• 2-(4-Chlorophenyl)-3-phenylpropanoic acid

• MDL： MFCD00134660
• Inchi： 1S/C15H13ClO2/c16-13-8-6-12(7-9-13)14(15(17)18)10-11-4-2-1-3-5-11/h1-9,14H,10H2,(H,17,18)
• InChI Key： CUMMKZITYCLISM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.0604073 g/mol
• Monoisotopic Mass: 260.0604073 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3
• Molecular Weight: 260.71